Cas no 1806756-09-1 (3-(Difluoromethyl)-5-fluoro-4-methoxypyridine)

• Product Name: 3-(Difluoromethyl)-5-fluoro-4-methoxypyridine
• CAS No: 1806756-09-1
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4921795
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-4-methoxypyridine

• Inchi： 1S/C7H6F3NO/c1-12-6-4(7(9)10)2-11-3-5(6)8/h2-3,7H,1H3
• InChI Key： JYLZWWGCFPDBBJ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-5-fluoro-4-methoxypyridine

3-(Difluoromethyl)-5-fluoro-4-methoxypyridine: A Comprehensive Overview

3-(Difluoromethyl)-5-fluoro-4-methoxypyridine, identified by the CAS number 1806756-09-1, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates a difluoromethyl group at the 3-position, a fluoro group at the 5-position, and a methoxy group at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 3-(Difluoromethyl)-5-fluoro-4-methoxypyridine involves advanced organic synthesis techniques, including multi-step reactions and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which are critical for its application in pharmaceuticals and agrochemicals. Researchers have explored various catalysts and reaction media to streamline the production process, ensuring scalability for large-scale manufacturing.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the range of 270-300 nm, indicating its potential application in optoelectronic materials.

The chemical stability of 3-(Difluoromethyl)-5-fluoro-4-methoxypyridine has been extensively studied under various environmental conditions. Recent findings suggest that the compound demonstrates remarkable stability under thermal and oxidative stress, making it suitable for long-term storage and use in harsh chemical environments. However, it is susceptible to hydrolysis under strongly acidic or basic conditions, which necessitates careful handling during synthesis and application.

The biological activity of this compound has been a focal point of recent research efforts. Studies indicate that 3-(Difluoromethyl)-5-fluoro-4-methoxypyridine exhibits potent inhibitory effects on specific enzymes associated with metabolic disorders, such as diabetes and obesity. Preclinical trials have demonstrated its ability to modulate key metabolic pathways without significant adverse effects on cellular viability. These findings underscore its potential as a lead compound for drug development targeting metabolic diseases.

In addition to its pharmacological applications, this compound has shown promise in the field of agrochemistry. Research has revealed its efficacy as a herbicide against several invasive plant species, offering a sustainable solution for crop protection. Its selective toxicity towards target plants makes it an attractive candidate for eco-friendly agricultural practices.

The environmental impact of 3-(Difluoromethyl)-5-fluoro-4-methoxypyridine has also been evaluated in recent studies. Data suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in soil and water systems. This characteristic aligns with global efforts to develop environmentally benign chemical products.

In conclusion, 3-(Difluoromethyl)-5-fluoro-4-methoxypyridine, with its unique structural features and versatile properties, represents a significant advancement in modern chemistry. Its applications span across pharmaceuticals, agrochemicals, and materials science, with ongoing research continuing to unlock its full potential. As technology advances and new insights emerge, this compound is poised to play an increasingly important role in addressing global challenges in health and agriculture.